Cas no 72218-58-7 (1-Heptanol, 3-methyl-,1-acetate)

• Product Name: 1-Heptanol, 3-methyl-,1-acetate
• CAS No: 72218-58-7
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 549279
• PubChem ID: 537686
• Update Time: 2025-04-19

1-Heptanol, 3-methyl-,1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 3-methyl-,1-acetate
• 3-methylheptyl acetate
• 1-Heptanol,3-methyl-, acetate (9CI)
• NS00096164
• DTXSID20336979
• 3-methyl heptyl acetate
• SCHEMBL6106385
• SFCRZVSQIVWLKR-UHFFFAOYSA-N
• CHEBI:87326
• Q27159528
• 1-Heptanol, 3-methyl-, 1-acetate
• 72218-58-7

• Inchi： 1S/C10H20O2/c1-4-5-6-9(2)7-8-12-10(3)11/h9H,4-8H2,1-3H3
• InChI Key： SFCRZVSQIVWLKR-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC(C)CCCC

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.8771 (estimate)
• Melting Point: -65.75°C (estimate)
• Boiling Point: 202.6°C (estimate)
• Refractive Index: 1.4063 (estimate)